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Abstract
This technical guide provides a comprehensive overview of the spectroscopic characteristics of

4-hydroxy-2-methylphenyl acetate (IUPAC Name: 4-hydroxy-2-methylphenyl acetate). As

a compound of interest in organic synthesis and medicinal chemistry, a thorough understanding

of its spectral properties is crucial for its identification, purity assessment, and structural

elucidation. This document outlines standard experimental protocols for acquiring Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. In the absence

of readily available, publicly archived experimental spectra for this specific compound, this

guide presents and interprets high-quality predicted spectroscopic data. The methodologies

and interpretations are grounded in fundamental principles of spectroscopy and are intended to

serve as a valuable resource for researchers, scientists, and professionals in drug

development.
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4-Hydroxy-2-methylphenyl acetate is a phenolic ester with a molecular formula of C₉H₁₀O₃

and a molecular weight of 166.17 g/mol . Its structure, featuring a substituted aromatic ring, a

hydroxyl group, and an acetate ester, gives rise to a unique spectroscopic fingerprint. This

guide will systematically explore the expected outcomes from the most common and powerful

analytical techniques used for the characterization of organic molecules.

The logical workflow for the complete spectroscopic characterization of a synthesized

compound like 4-hydroxy-2-methylphenyl acetate is a multi-step process that ensures both

structural confirmation and purity assessment.
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Caption: A generalized workflow for the synthesis and spectroscopic characterization of an

organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation:

Accurately weigh 5-10 mg of 4-hydroxy-2-methylphenyl acetate for ¹H NMR (20-50 mg for

¹³C NMR).

Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-

d₆) in a clean, dry 5 mm NMR tube. The choice of solvent is critical; for this compound,

DMSO-d₆ is often preferred to ensure the exchangeable phenolic proton is observed.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (δ 0.00 ppm).

Instrumentation and Data Acquisition:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better signal dispersion.

¹H NMR: A standard single-pulse experiment is typically sufficient. Key parameters include a

30-45° pulse angle, a relaxation delay of 1-2 seconds, and the acquisition of 16-32 scans for

a good signal-to-noise ratio.

¹³C NMR: A proton-decoupled experiment (e.g., using a DEPT sequence) is standard. A

larger number of scans (e.g., 1024 or more) is usually required due to the lower natural

abundance of the ¹³C isotope.

Predicted ¹H NMR Data and Interpretation
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The predicted ¹H NMR spectrum of 4-hydroxy-2-methylphenyl acetate in DMSO-d₆ is

summarized below.

Chemical Shift
(δ) (ppm)

Multiplicity Integration Assignment
Rationale for
Chemical Shift

~9.50 Singlet 1H Phenolic -OH

The acidic proton

of the phenol is

typically

downfield and its

chemical shift

can be

concentration-

dependent.

~6.85 Doublet 1H Ar-H

Aromatic proton

ortho to the

hydroxyl group.

~6.75
Doublet of

doublets
1H Ar-H

Aromatic proton

meta to the

hydroxyl and

ortho to the

methyl group.

~6.95 Doublet 1H Ar-H

Aromatic proton

ortho to the

acetate group.

~2.20 Singlet 3H Ar-CH₃

Methyl group

attached to the

aromatic ring.

~2.25 Singlet 3H O=C-CH₃

Methyl group of

the acetate

moiety.

Interpretation Insights: The aromatic region is expected to show a complex splitting pattern due

to the substitution on the benzene ring. The relative positions of the aromatic protons are
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influenced by the electronic effects of the hydroxyl (electron-donating) and acetate (electron-

withdrawing) groups. The phenolic proton signal would disappear upon the addition of a drop of

D₂O to the NMR tube, a classic test for exchangeable protons.

Predicted ¹³C NMR Data and Interpretation
The predicted ¹³C NMR spectrum provides information on the carbon environment within the

molecule.
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Chemical Shift (δ)
(ppm)

Carbon Type Assignment
Rationale for
Chemical Shift

~169.5 C=O Acetate Carbonyl

The carbonyl carbon

of an ester is typically

found in this downfield

region.

~155.0 C-OH Aromatic Carbon

The carbon atom

directly attached to

the hydroxyl group is

deshielded.

~148.0 C-O-C=O Aromatic Carbon

The carbon bearing

the acetate group is

also significantly

deshielded.

~130.0 C-CH₃ Aromatic Carbon

The carbon atom

attached to the methyl

group.

~125.0 CH Aromatic Carbon Aromatic CH carbons.

~118.0 CH Aromatic Carbon Aromatic CH carbons.

~115.0 CH Aromatic Carbon Aromatic CH carbons.

~21.0 CH₃ Acetate Methyl
The methyl carbon of

the acetate group.

~16.0 CH₃ Aromatic Methyl

The methyl carbon

attached to the

aromatic ring.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule.
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Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable

solvent (e.g., isopropanol) and allowing it to dry completely.

Record a background spectrum of the clean, empty ATR crystal. This will be automatically

subtracted from the sample spectrum.

Place a small amount of the solid 4-hydroxy-2-methylphenyl acetate sample onto the ATR

crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

Predicted IR Data and Interpretation
The key predicted IR absorption bands for 4-hydroxy-2-methylphenyl acetate are presented

below.

Wavenumber
(cm⁻¹)

Intensity Bond Vibration Functional Group

~3400-3200 Broad, Strong O-H stretch Phenol

~3100-3000 Medium C-H stretch Aromatic

~2950-2850 Medium C-H stretch Methyl

~1750 Strong C=O stretch Ester

~1600, ~1480 Medium C=C stretch Aromatic Ring

~1200 Strong C-O stretch Ester

Interpretation Insights: The IR spectrum is expected to be dominated by a strong, broad

absorption for the phenolic O-H stretch, indicative of hydrogen bonding. A sharp, strong peak
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around 1750 cm⁻¹ is a clear indicator of the ester carbonyl group. The presence of both of

these peaks would be strong evidence for the correct structure.

IR Source Sample on ATR CrystalIncident Beam DetectorTransmitted/Reflected Beam

Click to download full resolution via product page

Caption: A simplified schematic of an ATR-IR experiment.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Experimental Protocol: Electron Ionization (EI)-MS
Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or

dichloromethane).

Introduce the sample into the mass spectrometer, often via a direct insertion probe or after

separation by gas chromatography (GC-MS).

In the ion source, the sample is bombarded with high-energy electrons (typically 70 eV),

causing ionization and fragmentation.

The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., a quadrupole).

The detector records the abundance of each ion.

Predicted MS Data and Interpretation
The predicted mass spectrum of 4-hydroxy-2-methylphenyl acetate would show the following

key ions.
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m/z Predicted Ion Interpretation

166 [M]⁺ Molecular ion

124 [M - C₂H₂O]⁺
Loss of ketene from the

molecular ion

109 [M - C₂H₂O - CH₃]⁺
Loss of a methyl radical from

the m/z 124 fragment

Interpretation Insights: The molecular ion peak at m/z 166 would confirm the molecular weight

of the compound. A very common and characteristic fragmentation pathway for phenyl acetates

is the loss of ketene (CH₂=C=O, mass of 42) from the molecular ion, which would give a

prominent peak at m/z 124. This fragmentation is a strong indicator of the presence of the

acetate group on the aromatic ring.

Conclusion
The combined application of NMR, IR, and Mass Spectrometry provides a powerful and

comprehensive toolkit for the structural elucidation and characterization of 4-hydroxy-2-
methylphenyl acetate. While experimental data is not readily available in public repositories,

the predicted spectra and their detailed interpretation presented in this guide offer a robust

framework for researchers working with this compound. The provided protocols represent

standard, validated methods for acquiring high-quality spectroscopic data, ensuring scientific

integrity and reproducibility in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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